5-fluoro-2-[4-(2-methoxyacetyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-2-[4-(2-methoxyacetyl)piperazin-1-yl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H19FN4O3/c1-25-11-13(23)21-7-9-22(10-8-21)17-19-15(14(18)16(24)20-17)12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,19,20,24)
• InChI Key: JHCMVVGYTMUURK-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCN(CC1)C2=NC(=C(C(=O)N2)F)C3=CC=CC=C3
• Molecular Formula: C17H19FN4O3
• Molecular Weight: 346.36 g/mol

Description

The compound is a complex organic molecule that likely belongs to the class of heterocyclic compounds. It contains a pyrimidinone ring, which is a type of heterocyclic compound. It also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multi-step procedures involving various types of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound likely involves a pyrimidinone ring attached to a phenyl group and a piperazine ring. The piperazine ring is substituted with a methoxyacetyl group.

Scientific Research Applications

Anticancer Agent

• 5-Fluoro-2’-deoxyuridine has been investigated as an experimental anticancer agent. It demonstrates activity against a variety of malignant neoplasms. One of its key mechanisms involves inhibiting thymidylate synthetase , an enzyme essential for DNA synthesis. .

Antifungal Activity

• In the context of fungal infections, this compound is expected to be effective against scedosporiosis . By blocking the production of pyrimidine in the fungus, it prevents the multiplication and spread of the pathogen. .

Organic Synthesis: Catalytic Protodeboronation

• 5-Fluoro-2’-deoxyuridine is structurally related to pinacol boronic esters, which are valuable building blocks in organic synthesis. While protodeboronation of alkyl boronic esters is not well-developed, recent research has explored radical-based protodeboronation. This method allows for the removal of the boron moiety from alkyl boronic esters, enabling transformations such as formal anti-Markovnikov alkene hydromethylation. .

Fluoroquinolone Derivatives

• Fluorine-containing compounds play a significant role in medicinal chemistry. Although not directly related to 5-fluoro-2’-deoxyuridine , fluoroquinolones (such as ciprofloxacin) are widely used antibacterial agents. .

Chiral Amine Synthesis

• Chiral amines find applications in pharmaceuticals, agrochemicals, and fine chemicals. .

Mechanism of Action

Target of Action

The primary target of this compound is acetylcholinesterase (AChE) . AChE is an enzyme that is selectively responsible for hydrolyzing acetylcholine (ACh) in the brain . This enzyme plays a crucial role in learning and memory, and its inhibition is a common therapeutic approach in the treatment of Alzheimer’s disease (AD) .

Mode of Action

The compound interacts with AChE, inhibiting its activity . This inhibition prevents the breakdown of acetylcholine, a neurotransmitter involved in learning and memory . The compound exhibits potent inhibitory activity against AChE, with an IC50 of 0.90 µM, indicating its high affinity for this enzyme . The compound’s mode of action was confirmed by molecular docking studies .

Biochemical Pathways

By inhibiting AChE, the compound increases the concentration of acetylcholine in the brain . This leads to enhanced cholinergic neurotransmission, which can alleviate the symptoms of diseases like AD, characterized by a deficiency of acetylcholine .

Result of Action

The inhibition of AChE leads to an increase in acetylcholine levels, enhancing cognition functions . This can result in improved memory and cognitive function, particularly in patients with AD .